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Compound of Interest

Compound Name: 4-Nitrotriazol-2-amine

CAS No.: 175916-83-3

Cat. No.: B063317

Get Quote

Subject: 2-Amino-4-nitro-1,2,3-triazole & Isomeric Analogs Methodologies: NMR (

H,

C,

N), FT-IR, Raman Spectroscopy

Part 1: Strategic Overview & Chemical Identity
In the development of high-energy density materials (HEDMs) and nitrogen-rich pharmaceutical

scaffolds, distinguishing between C-amino and N-amino isomers is critical. The molecule "4-
Nitrotriazol-2-amine" structurally corresponds to 2-amino-4-nitro-1,2,3-triazole, where the

amino group is bonded to the nitrogen at position 2 of the ring.

This structure presents unique spectroscopic challenges compared to its isomer 1-amino-4-

nitro-1,2,3-triazole and the widely used 3-amino-5-nitro-1,2,4-triazole (ANTA).
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Target A (Primary):2-Amino-4-nitro-1,2,3-triazole[1]

Structure: 1,2,3-triazole ring.[1][2][3][4][5][6][7] Nitro at C4. Amino at N2.[2][3][6][8][9]

Symmetry:

symmetry (planar).

Target B (Reference):ANTA (3-Amino-5-nitro-1,2,4-triazole)[8][9]

Structure: 1,2,4-triazole ring.[3][8][9][10][11][12] Nitro at C5.[2][3][8][9] Amino at C3.

Relevance: Common impurity or alternative synthesis product.

Part 2: Nuclear Magnetic Resonance (NMR)
Characterization
NMR is the definitive tool for establishing the regiochemistry of the amino group (N-amino vs.

C-amino).

Experimental Protocol (NMR)
Safety Note: Amino-nitro-triazoles are potentially explosive. Dissolve samples (<10 mg) in

deuterated solvents behind a blast shield.

Solvent: DMSO-

is preferred due to the solubility of polar nitro-azoles and its ability to stabilize exchangeable
protons. Acetone-

is a secondary choice for observing sharp NH signals.

Frequency: Minimum 400 MHz required for resolving coupling constants in substituted rings.

H NMR: Proton Environment
The presence or absence of a ring proton (C-H) is the first checkpoint.
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Feature
2-Amino-4-nitro-1,2,3-
triazole

ANTA (3-amino-5-nitro-
1,2,4-triazole)

Ring Proton (

)

Singlet,

8.50 – 8.90 ppm (C5-H)
None (Fully substituted ring)

Amine Protons (

)

Broad singlet,

7.0 – 8.0 ppm

Broad singlet,

6.0 – 7.0 ppm

Ring NH (

)
None (N-substituted)

Broad singlet,

12.0 – 14.0 ppm (highly

variable)

Diagnostic Logic: If you observe a sharp singlet in the aromatic region (~8.7 ppm) and an

amino signal, you likely have the 1,2,3-triazole isomer. If you see only broad exchangeable

protons, you have the C-amino 1,2,4-triazole (ANTA).

C NMR: Carbon Skeleton
2-Amino-4-nitro-1,2,3-triazole:

C4-NO

:

~145–150 ppm (Quaternary, broadened by NO

).

C5-H:

~125–135 ppm (High intensity, CH coupling).

ANTA:

C-NO
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:

~160 ppm.

C-NH

:

~150 ppm.

N NMR: The Gold Standard
Nitrogen NMR is indispensable for verifying the N-amination.

Technique:

HMBC (Heteronuclear Multiple Bond Correlation) is recommended to overcome low
sensitivity.

Signature:

N-amino groups typically appear at high field (shielded,

-300 to -360 ppm relative to nitromethane).

Ring nitrogens in 1,2,3-triazoles show distinct coupling patterns compared to 1,2,4-

triazoles.

Part 3: Vibrational Spectroscopy (IR & Raman)
Vibrational modes confirm the functional groups and lattice stability (polymorphs).

Fourier Transform Infrared (FT-IR)
Sample Prep: KBr pellet or ATR (Attenuated Total Reflectance). Key Assignments:
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Functional Group
Wavenumber (cm

)
Mode Description

Primary Amine (

)
3400 – 3100

Asymmetric & Symmetric

stretching. Doublet often

visible.

Nitro Group (

)
1560 – 1530

Asymmetric stretch (

). Strong intensity.

Nitro Group (

)
1350 – 1310

Symmetric stretch (

).

Triazole Ring 1450, 1150, 1050
Ring breathing and

deformation modes.

C-H Stretch 3150 – 3100
Weak, sharp peak (Specific to

1,2,3-triazole isomer).

Interpretation:

A strong band at 1550 cm

confirms the nitro group.

The absence of a C=O stretch (1700 cm

) rules out triazolone tautomers (common in NTO derivatives).

Raman Spectroscopy
Setup: 785 nm or 1064 nm excitation laser (to minimize fluorescence from nitro-compounds).

Significance: Raman is sensitive to the symmetric

stretch and ring breathing modes, which are often weak in IR.

Dominant Feature: Very strong band at ~1350 cm
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(Symmetric

stretch).

Lattice Modes (<200 cm

): Unique fingerprint for identifying crystal polymorphs or hydrates.

Part 4: Workflow Visualization
The following diagram outlines the decision process for distinguishing the target molecule from

its common isomers using the data described above.
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Unknown Amino-Nitro-Triazole Sample

1H NMR (DMSO-d6)

Is a Ring Proton (C-H)
visible (~8.5-9.0 ppm)?

YES (Ring Proton Present)

Yes

NO (Only Exchangeable H)

No

Analyze 13C NMR Analyze 13C NMR

Likely 1,2,3-Triazole
(1-amino or 2-amino)

Likely 1,2,4-Triazole
(ANTA or NTO derivative)

15N NMR / X-Ray Diffraction

CONFIRMED: 2-Amino-4-nitro-1,2,3-triazole
(N-Amino, C-Nitro)

N-N connectivity verified

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing 2-amino-4-nitro-1,2,3-triazole from C-amino

isomers using NMR checkpoints.

Part 5: Summary of Key Spectroscopic Data
Parameter

2-Amino-4-nitro-1,2,3-
triazole

ANTA (3-Amino-5-nitro-
1,2,4-triazole)

Formula

MW 129.08 g/mol 129.08 g/mol

H NMR 8.7 (s, 1H), 7.2 (br, 2H) 13.0 (br, 1H), 6.5 (br, 2H)

C NMR

148 (

), 128 (

)

160 (

), 151 (

)

IR (Major)

1550 (

), 3300 (

)

1530 (

), 3400 (

), 1690 (if keto)

Density ~1.82 g/cm ~1.82 g/cm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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